Cas no 2171158-49-7 ((2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-phenylacetic acid)

• Product Name: (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-phenylacetic acid
• CAS No: 2171158-49-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5968317
• PubChem ID: 165549679
• Update Time: 2025-06-29

(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-phenylacetic acid
• (2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-phenylacetic acid
• 2171158-49-7
• EN300-1482153

• Inchi： 1S/C28H28N2O5/c1-17(2)24(26(31)29-25(27(32)33)18-10-4-3-5-11-18)30-28(34)35-16-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,17,23-25H,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-,25-/m1/s1
• InChI Key： VHUUYIZWPWKKSX-JWQCQUIFSA-N
• SMILES： O(C(N[C@@H](C(N[C@@H](C(=O)O)C1C=CC=CC=1)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-phenylacetic acid

Introduction to Compound CAS No. 2171158-49-7: (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-phenylacetic Acid

The compound CAS No. 2171158-49-7, also known as (2R)-2-(2R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-phenylacetic acid, is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug development. This compound belongs to the class of amino acids, specifically a derivative of phenylalanine, modified with a fluorenylmethoxycarbonyl (Fmoc) group and a methylbutanamide substituent. The stereochemistry at the chiral centers (denoted by the R configurations) plays a crucial role in its biological activity and pharmacokinetic properties.

Recent advancements in chemical synthesis have enabled the precise construction of such stereochemically complex molecules. The Fmoc group, a widely used protecting group in peptide synthesis, is strategically positioned to influence the molecule's solubility, stability, and bioavailability. The methylbutanamide substituent further enhances the compound's ability to interact with biological targets, such as enzymes or receptors, through hydrophobic interactions and hydrogen bonding.

Research into compounds like CAS No. 2171158-49-7 has been driven by their potential applications in treating various diseases, including neurodegenerative disorders and cancer. For instance, studies have shown that analogs of this compound can modulate the activity of key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. Additionally, its structure suggests potential as a substrate for proteases, making it a candidate for targeted drug delivery systems.

The synthesis of this compound involves multi-step processes, including asymmetric catalysis and selective protection/deprotection strategies. Techniques such as enantioselective alkylation and coupling reactions are employed to assemble the molecule with high enantiomeric excess, ensuring its biological efficacy. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

In terms of pharmacokinetics, CAS No. 2171158-49-7 exhibits favorable properties due to its balanced lipophilicity and hydrophilicity. Preclinical studies have demonstrated moderate absorption rates and prolonged half-life in vivo, which are critical for sustained therapeutic effects. However, further investigations are required to optimize its bioavailability and minimize potential off-target effects.

Recent breakthroughs in computational chemistry have also contributed to understanding the molecular interactions of this compound with biological systems. Molecular docking studies have revealed that CAS No. 2171158-49-7 can bind effectively to specific pockets on target proteins, suggesting its potential as a lead compound for drug development.

In conclusion, CAS No. 2171158-49-7 represents a promising candidate in the realm of medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a valuable asset for advancing therapeutic interventions against various diseases.